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Compound of Interest

Compound Name: 2-Butylboronic acid

Cat. No.: B2932002

At a fundamental level, n-butylboronic acid and 2-butylboronic acid share the same molecular
formula (C4H11BO2) and molecular weight (101.94 g/mol ).[7][8] HoweVer, their structural
arrangement is distinct. N-butylboronic acid is a primary alkylborane, where the boron atom is
attached to a terminal carbon of the butyl chain. In contrast, 2-butylboronic acid is a
secondary alkylborane, with the boron atom bonded to an internal carbon. This seemingly
subtle difference in constitution has significant consequences for their reactivity.

Property n-Butylboronic Acid 2-Butylboronic Acid
Synonym 1-Butylboronic acid sec-Butylboronic acid
CAS Number 4426-47-5[9][10] 88496-88-2[7][11]
Structure CH3(CH2)3sB(OH)2 CHsCH2CH(CH3)B(OH)2
Molecular Weight 101.94 g/mol [8][10] 101.94 g/mol [7]
Appearance White solid[12]

Melting Point 90-92 °C[9]

The most critical distinction from a reactivity standpoint is the steric environment around the
carbon-boron bond. The secondary nature of 2-butylboronic acid results in significantly
greater steric hindrance compared to its linear n-butyl counterpart. This steric bulk is a primary
determinant of its performance in the Suzuki coupling catalytic cycle.
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Mechanistic Implications in the Suzuki Coupling
Cycle

The Suzuki-Miyaura coupling proceeds via a well-established catalytic cycle involving three key
steps: oxidative addition, transmetalation, and reductive elimination.[1][13][14] The structure of
the boronic acid primarily impacts the transmetalation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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